Cas no 2228095-44-9 (tert-butyl 2-2-(1-aminocyclopropyl)ethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-2-(1-aminocyclopropyl)ethylmorpholine-4-carboxylate
• CAS No: 2228095-44-9
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6378910
• PubChem ID: 165674657
• Update Time: 2025-06-30

tert-butyl 2-2-(1-aminocyclopropyl)ethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(1-aminocyclopropyl)ethylmorpholine-4-carboxylate
• tert-butyl 2-[2-(1-aminocyclopropyl)ethyl]morpholine-4-carboxylate
• EN300-1880135
• 2228095-44-9

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-9-18-11(10-16)4-5-14(15)6-7-14/h11H,4-10,15H2,1-3H3
• InChI Key： DCNQJLSVEDOJCZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CCC1(CC1)N

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-2-(1-aminocyclopropyl)ethylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate (CAS No. 2228095-44-9)

The compound tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate (CAS No. 2228095-44-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a morpholine ring and a cyclopropyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key features of tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate is its role as a building block in medicinal chemistry. The presence of the tert-butyl group enhances the compound's stability, while the aminocyclopropyl moiety contributes to its reactivity. This combination makes it a versatile reagent for constructing complex molecular architectures. Recent studies have highlighted its utility in the synthesis of protease inhibitors and other therapeutic agents, aligning with the growing demand for novel drug candidates.

In the context of current trends, the search for morpholine derivatives and cyclopropylamine compounds has surged, driven by their pharmacological potential. Users frequently inquire about the synthesis methods, applications in drug design, and safety profiles of such molecules. This compound, with its CAS No. 2228095-44-9, fits seamlessly into these discussions, offering a promising avenue for innovation. Its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, further enhances its appeal.

From a technical perspective, the tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate exhibits favorable physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics make it a reliable choice for researchers aiming to explore its structure-activity relationships (SAR) or optimize its performance in catalytic reactions. The compound's molecular weight and functional groups also facilitate its integration into high-throughput screening platforms.

Another area of interest is the compound's potential in green chemistry initiatives. As the scientific community prioritizes sustainable practices, the efficient synthesis and minimal environmental impact of tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate are being evaluated. Researchers are exploring biocatalytic routes and solvent-free reactions to produce this intermediate, addressing the demand for eco-friendly alternatives in chemical manufacturing.

In summary, tert-butyl 2-(2-(1-aminocyclopropyl)ethyl)morpholine-4-carboxylate (CAS No. 2228095-44-9) represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, combined with its alignment with current research trends, position it as a compound of high relevance. Whether for drug discovery, catalysis, or sustainable chemistry, this molecule continues to inspire innovation and scientific advancement.